![molecular formula C4H6ClIN2 B3030145 4-Iodo-1-methyl-1H-imidazole, HCl CAS No. 871333-96-9](/img/structure/B3030145.png)
4-Iodo-1-methyl-1H-imidazole, HCl
Overview
Description
4-Iodo-1-methyl-1H-imidazole, HCl is a useful research compound. Its molecular formula is C4H6ClIN2 and its molecular weight is 244.46. The purity is usually 95%.
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Scientific Research Applications
Immune Response Modifiers and Topical Agents
Imidazole derivatives, such as imiquimod, have been recognized for their immune-modifying properties. These compounds activate the immune system by inducing cytokines like IFN-α, -β, and several interleukins, despite lacking inherent antiviral or antiproliferative activity in vitro. This unique mechanism supports their use as innovative topical agents for treating various cutaneous diseases, including genital warts, herpes, and basal cell carcinoma, highlighting their potential beyond conventional therapeutic applications (Syed, 2001).
Synthesis and Biological Properties of Phosphorylated Derivatives
Research on 4-phosphorylated imidazole derivatives has unveiled methods for their synthesis and revealed their chemical and biological activities. These compounds exhibit a broad spectrum of biological actions, including antiviral, antitumoral, and antihypertensive effects, due to their presence in various natural molecules and synthetic drugs. The systematic exploration of these derivatives underscores the versatility of imidazole scaffolds in medicinal chemistry and drug development (Abdurakhmanova et al., 2018).
Antimicrobial Activities
Imidazole compounds serve as key raw materials in the pharmaceutical industry for producing antifungal drugs like ketoconazole and clotrimazole. Their effectiveness against microbial resistance makes them invaluable in addressing the challenge of emerging new strains of organisms. The recommendation for synthesizing more imidazole derivatives emphasizes their critical role in expanding the arsenal against microbial infections (American Journal of IT and Applied Sciences Research, 2022).
Electrochemical Sensor Applications
The unique porosity and chemical architecture of Zinc imidazole frameworks (ZIF-8), derivatives of imidazole, have been extensively explored for electrochemical sensor applications. By engineering the ZIF-8 pore to encapsulate nanoparticles or organic compounds, researchers have significantly enhanced its native electrochemical properties, making it a promising material for developing advanced sensors (Paul et al., 2022).
Corrosion Inhibition
Imidazoline derivatives, closely related to imidazoles, have shown effectiveness as corrosion inhibitors. Their structure facilitates strong adsorption onto metal surfaces, providing a protective barrier against corrosion. This application is particularly relevant in the petroleum industry, where these compounds are valued for their environmental friendliness and cost-effectiveness (Sriplai & Sombatmankhong, 2023).
Safety and Hazards
Mechanism of Action
Target of Action
Imidazole compounds are known to interact with various biological targets, including enzymes and receptors, due to their versatile structure .
Mode of Action
Imidazole compounds can interact with their targets in various ways, such as through hydrogen bonding or ionic interactions . The presence of the iodine atom might also influence the compound’s interaction with its targets .
Biochemical Pathways
Imidazole compounds are known to be involved in a wide range of biochemical processes .
Result of Action
Imidazole compounds are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory effects .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of imidazole compounds .
Properties
IUPAC Name |
4-iodo-1-methylimidazole;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5IN2.ClH/c1-7-2-4(5)6-3-7;/h2-3H,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCYPLUTJZOYTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)I.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClIN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80656761 | |
Record name | 4-Iodo-1-methyl-1H-imidazole--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80656761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.46 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
871333-96-9 | |
Record name | 4-Iodo-1-methyl-1H-imidazole--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80656761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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